Cas no 70604-23-8 (L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]-)

L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]- structure
70604-23-8 structure
Product Name:L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]-
CAS No:70604-23-8
MF:C17H27N3O6
MW:369.412784814835
CID:546964
PubChem ID:49864348
Update Time:2025-04-19

L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]-
    • (2S)-1-[(2S)-1-[2-[(2-methylpropan-2-yl)oxycarbonylamino]acetyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
    • CHEMBL1221571
    • DTXSID10678810
    • N-(tert-Butoxycarbonyl)glycyl-L-prolyl-L-proline
    • SCHEMBL7264251
    • 70604-23-8
    • Inchi: 1S/C17H27N3O6/c1-17(2,3)26-16(25)18-10-13(21)19-8-4-6-11(19)14(22)20-9-5-7-12(20)15(23)24/h11-12H,4-10H2,1-3H3,(H,18,25)(H,23,24)/t11-,12-/m0/s1
    • InChI Key: ZLPYTYIPAPDDLR-RYUDHWBXSA-N
    • SMILES: O=C([C@@H]1CCCN1C(CNC(=O)OC(C)(C)C)=O)N1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 369.19011
  • Monoisotopic Mass: 369.18998559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • PSA: 116.25

L-Proline, 1-[1-[N-[(1,1-dimethylethoxy)carbonyl]glycyl]-L-prolyl]- Related Literature

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